Cas no 52616-32-7 (N6-(1-oxooctadecyl)-L-lysine)
N6-(1-oxooctadecyl)-L-lysine structure
Product Name:N6-(1-oxooctadecyl)-L-lysine
CAS No:52616-32-7
MF:C24H48N2O3
MW:412.649527549744
CID:937188
PubChem ID:104260
Update Time:2025-04-19
N6-(1-oxooctadecyl)-L-lysine Chemical and Physical Properties
Names and Identifiers
-
- N6-(1-oxooctadecyl)-L-lysine
- (2S)-2-amino-6-(octadecanoylamino)hexanoic acid
- N~6~-octadecanoyl-L-lysine
- EINECS 258-048-5
- UNII-P3HZB62ZVL
- Nepsilon -stearoyl lysine
- DB-327009
- SCHEMBL2386271
- NS00032542
- P3HZB62ZVL
- 52616-32-7
- n6-stearoyl-l-lysine
- Nepsilon-stearoyl lysine
- N6 -Stearoyl-L-lysine
- DTXSID90200597
-
- Inchi: 1S/C24H48N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23(27)26-21-18-17-19-22(25)24(28)29/h22H,2-21,25H2,1H3,(H,26,27)(H,28,29)/t22-/m0/s1
- InChI Key: PQOQDGZTLPYXJD-QFIPXVFZSA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCC)NCCCC[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 412.36674
- Monoisotopic Mass: 412.36649340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 22
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 5.4
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 92.42
N6-(1-oxooctadecyl)-L-lysine Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
52616-32-7 (N6-(1-oxooctadecyl)-L-lysine) Related Products
- 149-87-1(5-oxopyrrolidine-2-carboxylic acid)
- 1946-82-3(Na-Acetyl-L-Lysine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 98-79-3(L-Pyroglutamic acid)
- 19146-55-5(N-Acetyl-D-glutamic Acid)
- 52315-75-0(N-Lauroyl-L-lysine)
- 2490-97-3(Aceglutamide)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
- 5817-08-3(2-Acetamidopentanedioic acid)
- 9003-98-9(DNase I (RNase free))
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